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Compound of Interest

Compound Name: Progesterone-13c2

Cat. No.: B15141739 Get Quote

Progesterone-13c2: A Technical Guide for
Researchers
Progesterone-13c2 is a stable, isotopically labeled version of progesterone, a critical steroid

hormone involved in the regulation of the menstrual cycle and pregnancy.[1] This guide

provides an in-depth overview of its physical and chemical properties, experimental protocols,

and biological signaling pathways for researchers, scientists, and drug development

professionals. The inclusion of carbon-13 isotopes makes Progesterone-13c2 an invaluable

tool in metabolic studies and as an internal standard for quantitative analysis by mass

spectrometry.[2]

Core Physical and Chemical Properties
Progesterone-13c2 shares most of its physicochemical properties with its unlabeled

counterpart, with the primary difference being its molecular weight due to the two incorporated

¹³C atoms.
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Property Value Source

Appearance White to off-white solid powder [1]

Chemical Purity ≥98% [2]

Storage Temperature

Store at room temperature

away from light and moisture.

For long-term storage of

solutions, -20°C for up to one

month or -80°C for up to six

months is recommended.

[1][2]

Stability
Stable in air, but sensitive to

light.
[3][4]

Structural and Molecular Data
Property Value Source

Molecular Formula C₁₉¹³C₂H₃₀O₂ [1][5]

Molecular Weight 316.45 g/mol [2][5][6][7][8][9]

CAS Number 82938-07-6 [1][2][5][6][7][8][9]

Unlabeled CAS Number 57-83-0 [1][2][7]

Exact Mass 316.23 g/mol [6]
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Solubility and Handling
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Solvent Solubility Information Source

DMSO 10 mM [5]

Ethanol Soluble [10][11]

Acetone Soluble [10][11]

Dioxane Soluble [10][11]

Water Insoluble [3][4][10][11]

Note: For unlabeled progesterone, the melting point is reported to be between 121°C and

131°C.[3][4][12][13][14] A similar isotopically labeled compound, Progesterone-2,3,4-13C3, has

a reported melting point of 128-132°C.[15] It is expected that the melting point of

Progesterone-13c2 is within a similar range.

Spectroscopic Data
While specific spectra for Progesterone-13c2 are not readily available, the expected

characteristics based on its structure are as follows:

Mass Spectrometry (MS): In a mass spectrum, the molecular ion peak for Progesterone-
13c2 will appear at an m/z that is 2 units higher than that of unlabeled progesterone due to

the two ¹³C atoms. This distinct mass shift allows for its use as an internal standard in

quantitative MS-based assays.

Nuclear Magnetic Resonance (NMR) Spectroscopy: In a ¹³C NMR spectrum, the signals

corresponding to the two ¹³C-labeled carbon atoms (at positions 3 and 4) will be significantly

enhanced, confirming the location of the isotopic labels.[2] The ¹H NMR spectrum is not

expected to be significantly different from that of unlabeled progesterone.

Experimental Protocols
Preparation of Stock Solutions
A common application of Progesterone-13c2 is as an internal standard in analytical methods.

The following is a general protocol for the preparation of a stock solution.
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Workflow: Stock Solution Preparation

Weigh Progesterone-13c2

Dissolve in appropriate solvent (e.g., DMSO)

Vortex to ensure complete dissolution

Aliquot into smaller volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: General workflow for preparing a Progesterone-13c2 stock solution.

Detailed Steps:

Weighing the Compound: Accurately weigh the required amount of Progesterone-13c2 solid

using an analytical balance.

Dissolution: In a fume hood, add the appropriate volume of a suitable solvent (e.g., DMSO)

to the solid to achieve the desired stock concentration.[5]

Ensuring Complete Dissolution: Vortex the solution thoroughly to ensure the compound is

completely dissolved. Gentle warming may be applied if necessary, but care should be taken

to avoid degradation.
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Aliquoting: To prevent multiple freeze-thaw cycles that could lead to degradation, aliquot the

stock solution into smaller, single-use volumes.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[1][8][9]

Use in Cell Culture Experiments
Progesterone exerts biological effects by binding to progesterone receptors. The following is a

generalized protocol for treating cells in culture with progesterone.

Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to

adhere and grow.

Preparation of Working Solution: Dilute the Progesterone-13c2 stock solution to the final

desired concentration using sterile cell culture medium. It is important to ensure the final

concentration of the solvent (e.g., DMSO) is not toxic to the cells.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing Progesterone-13c2.

Incubation: Incubate the cells for the desired period to allow for the biological effects to

occur.

Downstream Analysis: Following incubation, cells can be harvested for various downstream

analyses, such as quantitative PCR (qPCR) to assess gene expression changes, Western

blotting to analyze protein levels, or other functional assays.

Progesterone Signaling Pathways
Progesterone exerts its biological effects through both classical and non-classical signaling

pathways.[16][17]

Classical (Genomic) Pathway: Progesterone diffuses across the cell membrane and binds to

the nuclear progesterone receptor (nPR).[18][19] This ligand-receptor complex then

translocates to the nucleus, where it binds to progesterone response elements (PREs) on

the DNA, leading to the regulation of target gene transcription.[20]
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Non-Classical (Non-Genomic) Pathway: Progesterone can also bind to membrane-

associated progesterone receptors (mPRs), initiating rapid signaling cascades within the

cytoplasm.[16][20] These pathways often involve the activation of protein kinases such as

MAPK and PI3K/Akt, which can in turn modulate cellular processes and influence the activity

of nuclear transcription factors.[16][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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